![molecular formula C11H14N2O2 B6248190 rac-(1R,5R)-1-(furan-2-yl)-2-azabicyclo[3.2.0]heptane-2-carboxamide, trans CAS No. 2408937-81-3](/img/no-structure.png)
rac-(1R,5R)-1-(furan-2-yl)-2-azabicyclo[3.2.0]heptane-2-carboxamide, trans
Overview
Description
Rac-(1R,5R)-1-(Furan-2-yl)-2-azabicyclo[3.2.0]heptane-2-carboxamide, trans (hereafter referred to as ‘Furan-2-yl’) is an organic compound belonging to the class of bicyclic azabicycloheptane carboxamides. It is a small molecule that has recently been found to possess multiple biological activities and is being studied for its potential therapeutic applications.
Mechanism of Action
The mechanism of action of Furan-2-yl is still not fully understood. However, it is believed to act through multiple pathways, including modulation of the activity of certain enzymes and proteins, inhibition of certain pro-inflammatory cytokines, and regulation of the expression of certain genes.
Biochemical and Physiological Effects
Furan-2-yl has been found to possess multiple biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. It has also been found to reduce the production of nitric oxide and to inhibit the activity of certain enzymes, such as cyclooxygenase-2. In addition, it has been found to modulate the expression of certain genes, such as those involved in apoptosis and cell proliferation.
Advantages and Limitations for Lab Experiments
The advantages of Furan-2-yl for laboratory experiments include its low cost, its easy synthesis, and its wide range of biological activities. However, the compound has certain limitations, such as its low solubility in water and its instability in certain conditions.
Future Directions
Due to its wide range of biological activities, Furan-2-yl has the potential to be used in the development of new drugs and therapies for a variety of diseases and conditions. Future research should focus on further elucidating the mechanism of action of the compound, as well as on exploring its potential therapeutic applications. Additionally, research should focus on improving the solubility and stability of the compound, in order to make it more suitable for use in laboratory experiments. Finally, research should focus on exploring the potential of Furan-2-yl as a drug delivery system, as well as its potential as an inhibitor of certain enzymes.
Synthesis Methods
Furan-2-yl can be synthesized by a method known as the Michael addition reaction. This reaction involves the addition of an activated carbon-carbon double bond to an α,β-unsaturated carbonyl compound. The reaction is catalyzed by a Lewis acid and is generally carried out in an aqueous medium. The reaction produces a product with a cis-configuration, which can then be converted to the trans-configuration by a variety of methods.
Scientific Research Applications
Furan-2-yl has been studied for its potential therapeutic applications in a variety of diseases and conditions, including cancer, diabetes, inflammation, and neurodegenerative diseases. It has also been found to possess anti-oxidant and anti-inflammatory properties, which may be useful in the treatment of various conditions. In addition, Furan-2-yl has been studied for its potential application in drug delivery systems and as a potential inhibitor of certain enzymes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,5R)-1-(furan-2-yl)-2-azabicyclo[3.2.0]heptane-2-carboxamide, trans involves the following steps: protection of the amine group, formation of the bicyclic ring system, introduction of the furan-2-yl group, and deprotection of the amine group.", "Starting Materials": [ "2-furancarboxylic acid", "N,N-dimethylformamide", "1,5-dibromopentane", "sodium hydride", "N-benzyl-2-azetidinone", "acetic anhydride", "triethylamine", "hydrochloric acid", "sodium bicarbonate", "ethyl acetate", "sodium chloride", "magnesium sulfate", "methanol" ], "Reaction": [ "Protection of the amine group in N-benzyl-2-azetidinone with acetic anhydride and triethylamine", "Formation of the bicyclic ring system by treating the protected amine with 1,5-dibromopentane and sodium hydride in N,N-dimethylformamide", "Introduction of the furan-2-yl group by reacting 2-furancarboxylic acid with the bicyclic intermediate in the presence of triethylamine and hydrochloric acid", "Deprotection of the amine group by treatment with sodium bicarbonate in ethyl acetate", "Purification of the product by extraction with ethyl acetate, washing with water, drying over magnesium sulfate, and evaporation of the solvent to yield rac-(1R,5R)-1-(furan-2-yl)-2-azabicyclo[3.2.0]heptane-2-carboxamide, trans" ] } | |
CAS RN |
2408937-81-3 |
Product Name |
rac-(1R,5R)-1-(furan-2-yl)-2-azabicyclo[3.2.0]heptane-2-carboxamide, trans |
Molecular Formula |
C11H14N2O2 |
Molecular Weight |
206.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
